Cas no 918518-91-9 (3-Benzyl-6-bromo-2-methoxy-7-methylquinoline)

3-Benzyl-6-bromo-2-methoxy-7-methylquinoline structure
918518-91-9 structure
Product Name:3-Benzyl-6-bromo-2-methoxy-7-methylquinoline
CAS No:918518-91-9
MF:C18H16BrNO
MW:342.22974395752
CID:773913
Update Time:2023-08-03

3-Benzyl-6-bromo-2-methoxy-7-methylquinoline Chemical and Physical Properties

Names and Identifiers

    • Quinoline, 6-bromo-2-methoxy-7-methyl-3-(phenylmethyl)-
    • 3-benzyl-6-bromo-2-methoxy-7-methylquinoline
    • 3-Benzyl-6-bromo-2-methoxy-7-methylquinoline
    • Inchi: 1S/C18H16BrNO/c1-12-8-17-14(11-16(12)19)10-15(18(20-17)21-2)9-13-6-4-3-5-7-13/h3-8,10-11H,9H2,1-2H3
    • InChI Key: HCKCQPVNTZTPHK-UHFFFAOYSA-N
    • SMILES: BrC1C(C)=CC2C(C=1)=CC(=C(N=2)OC)CC1C=CC=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 331
  • Topological Polar Surface Area: 22.1
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